Cas no 115102-78-8 (1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-)
115102-78-8 structure
Product Name:1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
CAS No:115102-78-8
MF:C22H42O4
MW:370.566487789154
CID:2613473
Update Time:2024-03-01
1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-5-pentadecyldioxolan-3-yl)acetic acid
- 1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
- 3,5-Dimethyl-5-pentadecyl-1,2-dioxolane-3-acetic acid
- (3,5-DIMETHYL-5-PENTADECYL-1,2-DIOXOLAN-3-YL)ACETIC ACID
-
- Inchi: 1S/C22H42O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(2)19-22(3,26-25-21)18-20(23)24/h4-19H2,1-3H3,(H,23,24)
- InChI Key: CELFHYKIFSVOLG-UHFFFAOYSA-N
- SMILES: O1C(C)(CCCCCCCCCCCCCCC)CC(C)(CC(=O)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 384
- Topological Polar Surface Area: 55.8
1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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